Cas no 2680606-51-1 (3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680606-51-1
• MF: C₉H₈F₃N₃O₃
• MW: 263.173332214355
• CID: 5645592
• PubChem ID: 165915733
• Update Time: 2025-05-21

3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281343
• 3-(pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2680606-51-1
• 3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C9H8F3N3O3/c10-9(11,12)8(18)15-6(7(16)17)3-5-4-13-1-2-14-5/h1-2,4,6H,3H2,(H,15,18)(H,16,17)
• InChI Key： SBNFKDFAPPGNMM-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)CC1C=NC=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 263.05177561g/mol
• Monoisotopic Mass: 263.05177561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.2Ų

Additional information on 3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Guide to 3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680606-51-1)

3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680606-51-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazine and trifluoroacetamido functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, which combines a pyrazine ring with a trifluoroacetamido side chain, makes it a valuable building block for drug discovery and development.

The growing interest in 3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid is driven by its potential applications in targeting metabolic pathways and enzyme inhibition. Researchers are particularly intrigued by its role in the development of novel therapeutics for conditions such as diabetes, inflammation, and infectious diseases. The trifluoroacetamido moiety enhances the compound's stability and bioavailability, making it a preferred choice for high-throughput screening and lead optimization.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid?" The synthesis typically involves multi-step organic reactions, including amidation and carboxylation, starting from commercially available pyrazine derivatives. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the demand for scalable and cost-effective production methods.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for the synthesis of 3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid. Solvent-free reactions and catalytic methods are gaining traction, aligning with the global push for sustainable pharmaceutical manufacturing. This trend reflects the broader industry shift toward reducing environmental impact while maintaining high efficiency and product quality.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for its application in drug formulation. Analytical techniques like HPLC and NMR spectroscopy are routinely used to characterize 3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid, ensuring compliance with regulatory standards. These properties also influence its pharmacokinetic profile, which is a key consideration in preclinical studies.

Another hot topic in the scientific community is the potential of 3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid in combination therapies. Its synergistic effects with other bioactive compounds are being investigated to enhance therapeutic outcomes, particularly in complex diseases like cancer and autoimmune disorders. This approach leverages the compound's modular structure, which allows for easy modification to optimize biological activity.

From a commercial perspective, the demand for 3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid is expected to rise, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers are focusing on improving production scalability to meet the needs of academic and industrial researchers. Custom synthesis services and bulk availability are also becoming increasingly important, catering to diverse research requirements.

In summary, 3-(Pyrazin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680606-51-1) represents a versatile and promising compound in modern chemical research. Its applications span drug discovery, metabolic studies, and sustainable chemistry, making it a focal point for innovation. As scientific advancements continue, this compound is poised to play a pivotal role in the development of next-generation therapeutics.